Cas no 2227799-69-9 (rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227799-69-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6341212
• PubChem ID: 165762132
• Update Time: 2025-05-25

rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine
• 2227799-69-9
• EN300-1766825

• Inchi： 1S/C11H14N2O2/c1-11(2)9(10(11)12)7-5-3-4-6-8(7)13(14)15/h3-6,9-10H,12H2,1-2H3/t9-,10-/m0/s1
• InChI Key： XYBDFTDSPYWPKY-UWVGGRQHSA-N
• SMILES： [O-][N+](C1C=CC=CC=1[C@H]1[C@@H](C1(C)C)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine (CAS No. 2227799-69-9)

Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine, identified by its CAS number 2227799-69-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and nitrophenyl substituent, has garnered attention due to its unique structural features and potential biological activities. The cyclopropane moiety is known for its strained three-membered ring, which often enhances the reactivity and binding affinity of the molecule towards biological targets. The presence of the nitrophenyl group further contributes to its chemical diversity, enabling various functionalization possibilities and interactions with biological systems.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine involves intricate steps that require precise control over stereochemistry and reaction conditions. The compound's stereochemical configuration at the 1R and 3R positions is crucial for its intended biological activity. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are often employed to achieve the desired stereoisomer with high enantiomeric purity. These synthetic approaches not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that have enabled the preparation of such sophisticated molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of cyclopropane-containing compounds due to their potential as drug candidates. The strained ring structure of cyclopropanes can lead to unique interactions with biological targets, making them valuable in the development of novel therapeutic agents. Specifically, Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer biology. These findings are particularly exciting as they open up new avenues for drug discovery and development.

The nitrophenyl group in Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine also plays a critical role in determining its chemical behavior and biological interactions. Nitroaromatic compounds are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its binding affinity and specificity towards biological targets. Additionally, the nitro group can be further functionalized through reduction or diazotization reactions, providing access to a range of derivatives with tailored properties. This flexibility makes Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine a versatile scaffold for medicinal chemistry investigations.

The investigation of Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine has been supported by cutting-edge research methodologies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and understanding its conformational dynamics. These analytical tools provide detailed insights into the molecular architecture and interactions of the compound with potential binding partners. Furthermore, computational studies using molecular modeling and quantum mechanics have been employed to predict the pharmacokinetic properties and binding affinities of Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine. These computational approaches complement experimental data and offer a rational basis for designing optimized derivatives.

The potential applications of Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine extend beyond basic research; they hold promise for therapeutic intervention in various diseases. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The cyclopropane ring's ability to mimic natural bioactive scaffolds could facilitate the development of drugs that target specific pathological mechanisms associated with these conditions. Additionally, the nitrophenyl group's reactivity allows for further derivatization into compounds with enhanced pharmacological properties.

The synthesis and characterization of complex molecules like Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine also contribute to advancements in synthetic methodology and drug design principles. The challenges associated with preparing such molecules underscore the importance of innovative synthetic strategies and interdisciplinary collaboration between chemists and biologists. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic approaches.

In conclusion,Rac-(1R,3R)-2,2-dimethyl-3-(2-nitrophenyl)cyclopropan-1-amine (CAS No. 2227799-69-9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features—combining a cyclopropane ring with a nitrophenyl substituent—make it a valuable scaffold for drug discovery efforts aimed at modulating neurological disorders inflammation cancer biology among other conditions. As research progresses further elucidate its pharmacological properties optimize synthetic routes explore derivatives this compound will continue to be at forefront medicinal chemistry innovation.